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Compound of Interest

6-Aminonaphthalene-2-sulfonic
Compound Name: o
aci

Cat. No.: B145782

An In-depth Technical Guide to 6-Aminonaphthalene-2-sulfonic Acid

This technical guide provides a comprehensive overview of 6-Aminonaphthalene-2-sulfonic
acid, a significant intermediate in the synthesis of azo dyes and a compound of interest in
various research and development sectors. This document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its
synonyms, chemical and physical properties, experimental protocols for its synthesis and
purification, and relevant biological pathways.

Synonyms

6-Aminonaphthalene-2-sulfonic acid is known by a variety of names in scientific literature
and commercial contexts. A comprehensive list of its synonyms is provided below:

2-Amino-6-naphthalenesulfonic acid[1][2]

2-Amino-6-naphthylsulfonic acid[1][2]

2-Amino-6-sulfonaphthalene[1][2]

2-Naphthylamine-6-sulfonic acid[1]

6-Amino-2-naphthalenesulfonicacid[1]
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* 6-Aminonaphthalene-2-sulphonic acid[1]

e 6-Naphthylamine-2-sulfonic acid[1]

e 6-Sulfo-2-naphthylamine[2]

e Amino-Schaeffer acid[2]

e Bronner's acid[1][2]

e Bronner acid[1][2][3]

e 1,6-Clev's acid[1]

e 6-ANS[1]

e Pontamine Fast Scarlet 4BA[1]

Phenamine Fast Scarlet 4BGP[1]

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of 6-
Aminonaphthalene-2-sulfonic acid.
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Property Value Source
CAS Number 93-00-5 [1]
Molecular Formula C10H9NOsS [1][3]
Molecular Weight 223.25 g/mol [1]
Appearance White to light yellow crystalline ]
solid
Boiling Point 500°C [5]
Density 1.5+0.1 g/cm3 [5]
Solubility 0.2% in water at 100°C [3]
pH 3.63 (acidic) [4]
XLogP3 -0.1 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor
C:;untg p 4 o)
Rotatable Bond Count 1 [6]

Exact Mass

223.03031432 Da

[1]

Refractive Index

1.713

[5]

Experimental Protocols
Synthesis via Bucherer Reaction

The primary industrial method for the synthesis of 6-Aminonaphthalene-2-sulfonic acid is the

Bucherer reaction. This reaction involves the amination of 2-Hydroxynaphthalene-6-sulfonic

acid.[3][7]

Overall Reaction:

C10H704S~ + NH3 —» C10HsNO3S~ + H20
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Detailed Protocol:

A single-vessel process for preparing 2-aminonaphthalene-6-sulfonic acid of high purity has
been described.[8] The general steps are as follows:

o Sulfonation: 2-Hydroxynaphthalene is sulfonated using concentrated sulfuric acid. The
mixture is stirred at 86°C until dissolution, and the temperature is then raised incrementally
to 105°C.[8]

« Dilution and Impurity Removal: The sulfonation melt is diluted with water. Impurities,
particularly unreacted 2-hydroxynaphthalene, are removed by extraction with toluene or
xylene and/or by treatment with activated carbon.[8]

o Bucherer Reaction: The purified aqueous solution of 2-hydroxynaphthalene-6-sulfonic acid is
then subjected to the Bucherer reaction. This is achieved by reacting it with ammonia in the
presence of ammonium bisulfite.[8][9]

« |solation: The resulting 2-aminonaphthalene-6-sulfonic acid (Brénner's acid) is then isolated.
The suspension is cooled to approximately 60°C, and the product is collected by filtration.[8]

e Washing: The filtered product is washed with a dilute acid, such as 2% hydrochloric acid,
until the filtrate is colorless.[8]

Purification

A common method for the purification of 6-Aminonaphthalene-2-sulfonic acid is
crystallization.

Protocol:
o Crystallization: The crude acid is dissolved in a large volume of hot water.[3]

e Cooling and Collection: The solution is allowed to cool, during which the purified acid
crystallizes. The crystals are then collected by filtration. The compound typically crystallizes
from water as the monohydrate in plates.[3]

Visualizations
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Synthesis and Purification Workflow

The following diagram illustrates the key stages in the synthesis and purification of 6-
Aminonaphthalene-2-sulfonic acid.
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Caption: Workflow for the synthesis and purification of 6-Aminonaphthalene-2-sulfonic acid.
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Bacterial Degradation Pathway

A mixed bacterial community has been shown to degrade 6-Aminonaphthalene-2-sulfonic
acid (6A2NS). This process involves a mutualistic interaction between two Pseudomonas

strains.[10]
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Caption: Mutualistic degradation of 6A2NS by two Pseudomonas strains.

Applications in Research and Development
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6-Aminonaphthalene-2-sulfonic acid is a crucial intermediate in the manufacture of a wide
range of dyes.[2][11] Beyond its role in the dye industry, it has applications in other areas of
scientific research:

o Antitumor Agent Synthesis: It is used in the synthesis of diaryl urea derivatives that have
demonstrated in vitro antitumor activity.[2][3]

e Analytical Chemistry: Due to its functional groups, it can be used in the complexation of
metal ions and may serve as a pH indicator.[2]

» Organic Synthesis: The presence of both amino and sulfonic acid groups makes it a versatile
building block for creating more complex organic molecules for various research
applications, including drug discovery and materials science.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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